8-Chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine

• Molecular Formula: C10H6ClF3N2O
• Molecular Weight: 262.61 g/mol
• IUPAC Name: 8-chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine
• InChI: InChI=1S/C10H6ClF3N2O/c11-7-1-2-15-8-3-6(4-16-9(7)8)17-5-10(12,13)14/h1-4H,5H2
• InChI Key: UIZKTOKXRMJXPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C=C(C=NC2=C1Cl)OCC(F)(F)F

Description

8-Chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine is a useful research compound. Its molecular formula is C10H6ClF3N2O and its molecular weight is 262.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A resealable pressure bottle was charged with 8-chloro-1,5-naphthyridin-3-ol (80 mg, 0.44 mmol), cesium carbonate (433 mg, 1.3 mmol), 2,2,2-trifluoroethyl trifluoromethanesulfonate (360 mg, 1.55 mmol), and DMF (0.9 ml). Vessel sealed and placed in a pre-heated at 50° C. oil bath. Reaction allowed to stir at this temperature for 45 minutes. LC/MS shows complete conversion. Quench with water, dilute with aqueous sodium bicarbonate solution and dichloromethane. Layers separated, organic layer collected and dried over sodium sulfate. This was concentrated to afford yellow oil; which was purified by ISCO silica gel chromatography (20-40% EtOAc/Hexanes) to afford 8-chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine (65 mg, 56% yield). MS [M+H]=263.0@1.89 minutes. Calc'd for C10H6ClF3N2O=262.6.